1-(5-Bromo-2-methoxybenzyl)-4-[(3-methylphenoxy)acetyl]piperazine

• Molecular Formula: C21H25BrN2O3
• Molecular Weight: 433.3 g/mol
• IUPAC Name: 1-[4-[(5-bromo-2-methoxyphenyl)methyl]piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C21H25BrN2O3/c1-16-4-3-5-19(12-16)27-15-21(25)24-10-8-23(9-11-24)14-17-13-18(22)6-7-20(17)26-2/h3-7,12-13H,8-11,14-15H2,1-2H3
• InChI Key: JYHSLDCVFOQFQX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=C(C=CC(=C3)Br)OC

Description

1-(5-Bromo-2-methoxybenzyl)-4-[(3-methylphenoxy)acetyl]piperazine is a synthetic compound that has gained significant attention in the scientific community for its potential applications in the field of medicinal chemistry. This compound is also known as BRL-15572 and is a selective antagonist of the dopamine D3 receptor.

Mechanism of Action

BRL-15572 acts as a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor that is primarily expressed in the mesolimbic system of the brain. The mesolimbic system is involved in the regulation of reward and motivation, and dysfunction of this system has been implicated in the development of drug addiction and other psychiatric disorders. By blocking the dopamine D3 receptor, BRL-15572 may help to restore normal function to the mesolimbic system and alleviate the symptoms of these disorders.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce drug-seeking behavior and improve motor function in models of Parkinson's disease. BRL-15572 has also been shown to have anxiolytic and antidepressant effects, and may have potential applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of BRL-15572 is its selectivity for the dopamine D3 receptor, which allows for more targeted and specific effects compared to non-selective dopamine antagonists. However, one limitation of BRL-15572 is its relatively low potency compared to other dopamine antagonists, which may limit its effectiveness in certain applications.

Future Directions

There are a number of potential future directions for research on BRL-15572. One area of interest is the development of more potent derivatives of BRL-15572 that may have improved therapeutic efficacy. Another area of interest is the investigation of the long-term effects of BRL-15572 on the mesolimbic system and other brain regions involved in reward and motivation. Additionally, further research is needed to determine the safety and efficacy of BRL-15572 in clinical trials.

Synthesis Methods

The synthesis of BRL-15572 involves a series of chemical reactions. The starting material for the synthesis is 2-methoxy-5-bromobenzyl chloride, which is reacted with piperazine to form 1-(5-bromo-2-methoxybenzyl)piperazine. The resulting compound is then reacted with 3-methylphenol and acetic anhydride to form 1-(5-bromo-2-methoxybenzyl)-4-[(3-methylphenoxy)acetyl]piperazine (BRL-15572).

Scientific Research Applications

BRL-15572 has been extensively studied for its potential applications in the field of medicinal chemistry. Its selective antagonism of the dopamine D3 receptor has been shown to have potential therapeutic effects in the treatment of drug addiction, schizophrenia, and other psychiatric disorders. BRL-15572 has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to improve motor function in animal models of the disease.